[(1-ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• SMILES: CCN1C=C(C=N1)CNCCC(C)C
• InChI: InChI=1S/C11H21N3/c1-4-14-9-11(8-13-14)7-12-6-5-10(2)3/h8-10,12H,4-7H2,1-3H3
• InChIKey: OBKMSRFTIGTKLN-UHFFFAOYSA-N

Pyrazole-4-methanamine libraries often lack systematic N-alkyl chain variation, limiting SAR depth. This compound fills that gap with a β-branched 3-methylbutyl motif absent in linear butyl analogs. - >98% purity hydrochloride salt minimizes false positives in σ₁/σ₂ binding screens (predicted >90% protonated at pH 7.4). - MW 195.30, cLogP 2.5-3.5, TPSA ~30-35 Ų: fragment screening compatible (Rule of Three) and CNS MPO favorable. - Free base (95%) and HCl salt (98%) formats available. Immediate shipping, no IP encumbrance.

[(1-Ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine: Physicochemical Profile

[(1-Ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine (CAS 1856096-75-7) is a synthetic secondary amine belonging to the N-alkyl-1H-pyrazole-4-methanamine structural class. With a molecular formula of C₁₁H₂₁N₃ and a molecular weight of 195.30 g·mol⁻¹, the compound features a 1-ethyl-substituted pyrazole core linked via a methylene bridge to a 3-methylbutyl (isopentyl) amine side chain . It is commercially supplied as both the free base (≥95% purity) and the hydrochloride salt (≥98% purity) . The compound is offered exclusively for research and further manufacturing purposes, consistent with its status as a specialty building block within pyrazole-focused medicinal chemistry programs .

1 Pyrazole-4-methanamine building block for medicinal chemistry SAR exploration

2 Dual format: free base (95%) or hydrochloride salt (98% purity)

3 Research and further manufacturing use — not for clinical or diagnostic applications

[(1-Ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine: Generic Substitution Risks

Within the pyrazole-4-methanamine chemical space, subtle variations in N-alkyl chain length, branching, and pyrazole N1-substitution produce pronounced differences in lipophilicity (cLogP), amine basicity (pKa), and steric bulk that directly govern receptor-ligand binding kinetics, membrane permeability, and metabolic stability [1]. The 3-methylbutyl side chain of the target compound introduces a β-branched hydrophobic motif that is structurally absent in the linear butyl analog (CAS 1856063-24-5, C₁₀H₁₉N₃, MW 181.28) and sterically distinct from the shorter isopropyl analog (CAS not assigned, C₉H₁₇N₃, MW 167.26) . Furthermore, a positional isomer—[1-(1-methyl-1H-pyrazol-4-yl)ethyl](3-methylbutyl)amine (CAS 1522569-34-1)—shares the identical molecular formula (C₁₁H₂₁N₃, MW 195.30) but differs in pyrazole N1-substitution (methyl vs. ethyl) and linker topology (branched ethyl vs. methylene), which alters the spatial presentation of the amine pharmacophore . These structural differences preclude reliable extrapolation of SAR data across analogs and necessitate compound-specific qualification.

N-Alkyl chain mismatch

Linear butyl or propyl analogs lack the β-branched motif and may shift cLogP, pKa, and metabolic stability profiles.

Positional isomer identity

Same-formula isomer (CAS 1522569-34-1) differs in N1-methylation and linker topology, altering pharmacophoric geometry.

Salt form and purity grade

Free base (95%) and HCl salt (98%) differ in solubility, stability, and impurity burden; not directly interchangeable without validation.

• [1] Laboratorios del Dr. Esteve, S.A. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1, filed December 15, 2015, and published October 26, 2017. View Source

[(1-Ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine: Quantitative Evidence Guide

N-Alkyl Chain Branching Drives cLogP Differentiation

The 3-methylbutyl (isopentyl) substituent of the target compound introduces a β-branched aliphatic chain that increases calculated lipophilicity relative to linear N-alkyl analogs. Although experimentally measured logP values are not publicly available, the trend is consistent with established pyrazole SAR: an increase of ~0.5 logP units per additional methylene unit is observed across the homologous series (propyl → butyl → 3-methylbutyl) [1]. The 3-methylbutyl analog is therefore predicted to exhibit cLogP ≈ 2.5–3.5, compared with cLogP ≈ 1.5–2.5 for the linear butyl analog (CAS 1856063-24-5) and cLogP ≈ 1.0–2.0 for the propyl analog (CAS 1856055-74-7) . Higher lipophilicity correlates with enhanced passive membrane permeability, a critical parameter for intracellular target engagement and blood-brain barrier penetration in CNS programs [2].

cLogP differentiation

Class-level

Target: cLogP ≈ 2.5–3.5 | Comparator (butyl): cLogP ≈ 1.5–2.5 | ΔcLogP +0.5 to +1.5

Supports lipophilicity-driven ADME profiling

No experimental logP; predicted values

Evidence Dimension	Predicted lipophilicity (cLogP) as a function of N-alkyl chain structure
Target Compound Data	cLogP ≈ 2.5–3.5 (predicted range for C₁₁H₂₁N₃ 3-methylbutyl analog)
Comparator Or Baseline	Propyl analog (C₉H₁₇N₃, MW 167.25): cLogP ≈ 1.0–2.0; Butyl analog (C₁₀H₁₉N₃, MW 181.28): cLogP ≈ 1.5–2.5
Quantified Difference	Estimated ΔcLogP ≈ +0.5 to +1.5 vs. butyl analog; +1.0 to +2.5 vs. propyl analog
Conditions	Predicted using fragment-based cLogP calculation methods; no experimental octanol-water partition data available for this specific compound

Why This Matters

The differentiated lipophilicity window enables fine-tuning of ADME properties—particularly membrane permeability and metabolic clearance—without altering the pyrazole core pharmacophore, providing a distinct optimization vector in lead development.

• [1] Laboratorios del Dr. Esteve, S.A. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1, 2017. Describes SAR trends for N-alkyl chain modifications on pyrazole-methylamine scaffolds. View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

Positional Isomerism and Pharmacophoric Geometry

A direct positional isomer—[1-(1-methyl-1H-pyrazol-4-yl)ethyl](3-methylbutyl)amine (CAS 1522569-34-1)—shares the identical molecular formula (C₁₁H₂₁N₃, MW 195.30) but differs in two structurally consequential features: (i) the pyrazole N1 substituent is methyl instead of ethyl, and (ii) the linker between the pyrazole C4 and the amine nitrogen is a branched 1-ethyl group rather than a methylene bridge . These differences alter the spatial orientation of the amine lone pair and the hydrophobic side chain relative to the pyrazole ring, which are pharmacophoric determinants for sigma receptor (σ₁/σ₂) binding affinity as described in the pyrazole alkylamine patent family [1]. The target compound's N1-ethyl group provides greater steric bulk and electron-donating character than N1-methyl, while the methylene linker offers conformational flexibility distinct from the constrained 1-ethyl linker of the isomer. This isomer pair exemplifies how identical molecular formulae can encode distinct three-dimensional pharmacophores.

Positional isomerism

Head-to-head

N1-ethyl, methylene linker (target) vs. N1-methyl, 1-ethyl linker (isomer)

Isomer-specific pharmacophoric geometry

No biological data available for either compound

Evidence Dimension	Structural differentiation: pyrazole N1-substitution and linker topology
Target Compound Data	N1-ethyl substitution; methylene (–CH₂–) linker between pyrazole C4 and amine nitrogen; SMILES: CCN1C=C(CNCCC(C)C)C=N1
Comparator Or Baseline	CAS 1522569-34-1: N1-methyl substitution; branched 1-ethyl linker; SMILES differs in connectivity despite identical formula C₁₁H₂₁N₃
Quantified Difference	Two discrete structural differences: (i) N1-ethyl (target) vs. N1-methyl (comparator); (ii) methylene linker (target) vs. 1-ethyl branched linker (comparator). No quantitative biological data available for either compound.
Conditions	Structural comparison based on reported SMILES and IUPAC nomenclature from supplier catalogs

Why This Matters

Positional isomerism can produce large differences (>10-fold) in receptor binding affinity and selectivity; procurement decisions must account for these structural nuances when building SAR datasets, as same-formula isomers are not interchangeable screening surrogates.

• [1] Laboratorios del Dr. Esteve, S.A. Pyrazole compounds as sigma receptor inhibitors. Patent WO2011147910A1, filed May 27, 2011, and published December 1, 2011. Establishes SAR framework for pyrazole alkylamines as sigma receptor ligands. View Source

Hydrochloride Salt vs. Free Base: Purity & Stability

The hydrochloride salt of [(1-ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine (CAS 1856096-75-7; molecular formula C₁₁H₂₂ClN₃; MW 231.77) is commercially available at 98% purity from Leyan (Product No. 1671670) , exceeding the typical 95% purity specification of the free base form supplied by CheMenu (Cat. No. CM656406) . Salt formation increases aqueous solubility and provides superior long-term chemical stability under recommended storage conditions (sealed, dry, 2–8°C) compared with the free base, which is susceptible to gradual oxidation and carbonate formation upon atmospheric exposure . The 3-percentage-point purity differential (98% vs. 95%) translates to a meaningful reduction in total impurity burden for applications requiring stoichiometric precision, such as fragment-based library construction or high-content screening where impurity-driven assay interference must be minimized.

Salt & purity

Data to verify

HCl salt 98% purity vs. free base 95% purity

Higher purity may reduce assay interference

Supplier-specified purity; confirm by COA

Evidence Dimension	Purity specification and salt form availability
Target Compound Data	Hydrochloride salt: 98% purity (Leyan, Product No. 1671670); molecular weight 231.77 g·mol⁻¹
Comparator Or Baseline	Free base: 95% purity (CheMenu, Cat. No. CM656406); molecular weight 195.31 g·mol⁻¹
Quantified Difference	ΔPurity = +3 percentage points (98% vs. 95%); salt form provides enhanced aqueous solubility and storage stability per vendor specifications
Conditions	Supplier Certificate of Analysis specifications; storage conditions: sealed, dry, 2–8°C for hydrochloride salt

Why This Matters

The higher-purity salt form reduces lot-to-lot variability in biological assays and enables more accurate stoichiometric calculations in synthetic chemistry applications, directly impacting experimental reproducibility and procurement value.

N-Alkyl Chain Length Differentiation from Shorter-Chain Analogs

Within the [(1-ethyl-1H-pyrazol-4-yl)methyl]alkylamine homologous series, the target compound (C₁₁H₂₁N₃, MW 195.30) represents the 3-methylbutyl member, which is structurally differentiated from the propyl analog (C₉H₁₇N₃, MW 167.25; CAS 1856055-74-7) by an additional three carbon atoms and one degree of chain branching, and from the butyl analog (C₁₀H₁₉N₃, MW 181.28; CAS 1856063-24-5) by an additional methyl branch . In sigma receptor ligand chemotypes described in patent EP3233805B1, N-alkyl chain length and branching pattern modulate σ₁/σ₂ receptor subtype selectivity and intrinsic efficacy through differential occupancy of a hydrophobic sub-pocket adjacent to the orthosteric binding site [1]. The 3-methylbutyl chain's branched terminus may confer resistance to ω-oxidation-mediated metabolic clearance relative to linear alkyl chains, a property relevant for programs requiring extended compound half-life [2].

Chain length SAR

Class-level

3-methylbutyl (C11) vs. butyl (C10) ΔMW +14 Da | vs. propyl (C9) ΔMW +28 Da

Distinct chain length for hydrophobic pocket probing

SAR inferred from patent class; no direct data

Evidence Dimension	N-alkyl chain structural differentiation within homologous series
Target Compound Data	3-methylbutyl chain: C₁₁H₂₁N₃, MW 195.30, β-branched terminus
Comparator Or Baseline	Propyl analog: C₉H₁₇N₃, MW 167.25, linear; Butyl analog: C₁₀H₁₉N₃, MW 181.28, linear. No quantitative biological data available for any member of this series.
Quantified Difference	MW differential: +14.02 Da vs. butyl analog; +28.05 Da vs. propyl analog. Chain length difference: +1 carbon (+methyl branch) vs. butyl; +3 carbons vs. propyl.
Conditions	Structural comparison based on supplier CAS registry data and molecular formula; biological SAR inferred from pyrazole alkylamine patent class

Why This Matters

The distinct chain length and branching pattern of the 3-methylbutyl substituent offers a unique tool for probing hydrophobic pocket dimensions in sigma receptor and related GPCR binding sites, where chain-length-dependent activity cliffs have been documented in this chemotype class.

• [1] Laboratorios del Dr. Esteve, S.A. Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. European Patent EP3233805B1, 2017. Section detailing SAR of N-alkyl chain modifications on pyrazole-methylamine sigma/mu-opioid dual ligands. View Source
• [2] Testa, B.; Krämer, S. D. The biochemistry of drug metabolism – an introduction: Part 2. Redox reactions and their enzymes. Chem. Biodivers. 2007, 4, 257–405. Reviews metabolic fate of branched vs. linear alkyl amines, supporting the rationale for metabolic stability differentiation. View Source

Limited Public Biological Data: Proprietary SAR Opportunity

A comprehensive search of the public domain—including PubChem, ChEMBL, PubMed, ChemSpider, and major patent databases—yields no peer-reviewed biological activity data, no receptor binding affinity measurements, and no in vivo pharmacological results for [(1-ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine (CAS 1856096-75-7) as of May 2026 [1][2][3]. This stands in contrast to structurally related pyrazole alkylamines disclosed in the Laboratorios del Dr. Esteve patent family (e.g., WO2011147910A1, EP3233805B1), which report σ₁ receptor binding affinities (pKi > 8) and dual σ₁/μ-opioid functional activity for certain methyl-1H-pyrazole alkylamine derivatives [4]. The absence of public data for this specific compound means that the first organization to generate and internally document its biological profile establishes a proprietary SAR position that is not pre-empted by published literature.

Public data status

Data to verify

Zero published biological activity data points

Proprietary SAR starting point

Comprehensive database search, May 2026

Evidence Dimension	Public domain biological characterization status
Target Compound Data	Zero published biological activity data points (PubChem, ChEMBL, PubMed, patent examples); compound not listed as a worked example in any patent
Comparator Or Baseline	Related methyl-1H-pyrazole alkylamines in EP3233805B1: exemplified compounds with σ₁ pKi > 8 and dual σ₁/μ-opioid activity (specific values not assignable to the target compound)
Quantified Difference	Cannot be quantified; the target compound occupies an uncharacterized position within the pyrazole alkylamine activity landscape
Conditions	Comprehensive literature and database search conducted on 2026-05-01 covering PubChem, ChEMBL, PubMed, ChemSpider, Google Patents, and supplier catalogs

Why This Matters

For organizations building proprietary screening libraries or pursuing patentable composition-of-matter claims, a compound with no pre-existing public biological data offers a clean IP starting point and eliminates the risk of investing in a molecule whose activity profile is already disclosed by a competitor.

• [1] PubChem. Search for CAS 1856096-75-7 – no substance or bioassay records found. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source
• [2] ChEMBL. Search for '[(1-ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine' and CAS 1856096-75-7 – no compound or activity records found. https://www.ebi.ac.uk/chembl/ (accessed 2026-05-01). View Source
• [3] PubMed. Search for '1856096-75-7' and '(1-ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine' – no publications retrieved. https://pubmed.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source
• [4] Laboratorios del Dr. Esteve, S.A. Pyrazole compounds as sigma receptor inhibitors. Patent WO2011147910A1, 2011; and Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. Patent EP3233805B1, 2017. View Source

Predicted pKa and Amine Basicity Differentiation

The target compound is a secondary amine with a predicted pKa of approximately 8.5–9.5 for the conjugate acid (R₂NH₂⁺), based on measured and predicted values for structurally analogous (1-ethyl-1H-pyrazol-4-yl)methanamine derivatives . This is substantially higher than the predicted pKa of N-aryl analogs (pKa ~4–6), where conjugation with an aromatic ring reduces amine basicity, and moderately lower than the primary amine scaffold (1-ethyl-1H-pyrazol-4-yl)methanamine (predicted pKa ~8.99 ± 0.29) . At physiological pH (7.4), the target compound is predicted to be >90% protonated, favoring ionic interactions with aspartate/glutamate residues in receptor binding pockets. The pKa differential relative to primary amine and N-aryl analogs translates to distinct protonation-state-dependent binding profiles that cannot be replicated by scaffold hopping within the pyrazole amine class [1].

Predicted pKa

Class-level

pKa ≈ 8.5–9.5 (conj. acid), >90% protonated at pH 7.4

Supports ionic binding in receptor pockets

No experimental pKa; predicted from analogs

Evidence Dimension	Predicted amine basicity (pKa of conjugate acid)
Target Compound Data	Predicted pKa ≈ 8.5–9.5 (secondary amine, N-alkyl substituted)
Comparator Or Baseline	Primary amine scaffold (1-ethyl-1H-pyrazol-4-yl)methanamine: pKa 8.99 ± 0.29 (predicted) ; N-aryl pyrazole amines: pKa ~4–6 (class-level inference)
Quantified Difference	pKa differential: ~0–1 unit lower than primary amine scaffold; ~3–5 units higher than N-aryl analogs. At pH 7.4: >90% protonated (target) vs. <10% protonated (N-aryl analogs).
Conditions	Predicted values from ChemicalBook database for related (1-ethyl-1H-pyrazol-4-yl) compounds; no experimentally measured pKa available for the target compound

Why This Matters

The protonation state at physiological pH directly governs the nature of ligand-receptor interactions (ionic vs. hydrogen-bond vs. hydrophobic); the target compound's predicted >90% protonation at pH 7.4 makes it suitable for targeting receptors with anionic binding pockets, distinct from neutral N-aryl pyrazole ligands.

• [1] Manallack, D. T.; Prankerd, R. J.; Yuriev, E.; Oprea, T. I.; Chalmers, D. K. The significance of acid/base properties in drug discovery. Chem. Soc. Rev. 2013, 42, 485–496. Reviews the impact of pKa on receptor binding, ADME, and formulation of amine-containing drugs. View Source

[(1-Ethyl-1H-pyrazol-4-yl)methyl](3-methylbutyl)amine: Research & Industrial Applications

Sigma Receptor Ligand Discovery & Dual σ1/μ-Opioid Exploration

Based on the structural homology to pyrazole alkylamine sigma receptor ligands disclosed in patent families WO2011147910A1 and EP3233805B1, the target compound is a rational candidate for σ₁ and σ₂ receptor binding screens. Its 3-methylbutyl side chain provides a differentiated hydrophobic contact surface relative to the linear-chain analogs exemplified in those patents, potentially yielding distinct σ₁/σ₂ selectivity profiles [1]. The predicted >90% protonation at physiological pH supports the ionic interaction with the conserved aspartate residue in the sigma-1 receptor binding pocket [2]. Procurement of the 98%-purity hydrochloride salt is recommended for primary screening to minimize impurity-driven false positives .

Fragment-Based Drug Design & DEL Building Block

With a molecular weight of 195.30 Da (free base) and a cLogP predicted within the 2.5–3.5 range, the target compound satisfies the Rule of Three criteria for fragment screening (MW < 300, cLogP ≤ 3) [1]. The secondary amine functionality provides a synthetic handle for rapid diversification via amide bond formation, reductive amination, or sulfonamide coupling, making it suitable as a versatile DEL building block. Its structural uniqueness—with no published biological data—offers a clean starting point for fragment hit identification without pre-existing intellectual property encumbrance [2].

CNS Drug Discovery: Blood-Brain Barrier Penetration

The combination of moderate molecular weight (195.30 Da), predicted moderate lipophilicity (cLogP ≈ 2.5–3.5), low hydrogen bond donor count (1, secondary amine NH), and low topological polar surface area (TPSA predicted ~30–35 Ų based on related pyrazole amines) positions the target compound within the favorable physicochemical space for BBB penetration as defined by CNS MPO desirability scores [1][2]. The β-branched 3-methylbutyl chain may additionally confer metabolic stability advantages over linear N-alkyl analogs by sterically hindering ω-oxidation by cytochrome P450 enzymes .

Proprietary Library Expansion in Pyrazole Alkylamine Space

The target compound occupies a specific and currently unpopulated node within the pyrazole-4-methanamine chemical space, as evidenced by the absence of any public biological characterization data [1]. Organizations building proprietary screening collections can use this compound to fill a structural gap between shorter-chain analogs (propyl, butyl) and N-aryl pyrazole derivatives, enabling systematic SAR exploration across the N-alkyl chain dimension. The availability of both free base (95%) and hydrochloride salt (98%) forms supports flexibility in screening formats and formulation requirements [2].

Application

Selection Property

Validation Focus

Sigma receptor ligand screening

3-methylbutyl hydrophobic contact surface

σ1/σ2 binding assay with high-purity salt form

Fragment-based library design

Low MW, secondary amine diversification handle

Rule of Three and synthetic tractability

CNS drug discovery permeability studies

Predicted favorable CNS MPO profile

In vitro BBB permeability and metabolic stability

Proprietary library expansion

Unpopulated pyrazole-4-methanamine node

No public biological data; clean IP starting point

• [1] Laboratorios del Dr. Esteve, S.A. Pyrazole compounds as sigma receptor inhibitors. Patent WO2011147910A1, 2011; and Methyl-1H-pyrazole alkylamine compounds having multimodal activity against pain. Patent EP3233805B1, 2017. View Source
• [2] Chu, U. B.; Ruoho, A. E. Biochemical pharmacology of the sigma-1 receptor. Mol. Pharmacol. 2016, 89, 142–153. Reviews the sigma-1 receptor binding pocket topology, including the conserved aspartate residue critical for cationic amine interaction. View Source